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Compound of Interest

Compound Name:
3'-Bromo-3-(3,5-

dimethylphenyl)propiophenone

CAS No.: 898780-47-7

Cat. No.: B1293213

Get Quote

Executive Summary & Immediate Classification
3'-Bromo-3-(3,5-dimethylphenyl)propiophenone is a halogenated aromatic ketone. Due to

the presence of the bromine atom on the aromatic ring, this compound must be classified and

disposed of as Halogenated Organic Waste.

Failure to segregate this compound from non-halogenated solvents can result in significant

regulatory fines and increased disposal costs, as halogenated compounds require specific

high-temperature incineration with acid gas scrubbing to prevent the release of toxic hydrogen

bromide (HBr) and bromine gas.
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Parameter Classification

Waste Stream
Halogenated Organic (Do not mix with aqueous

or non-halogenated streams)

RCRA Status

Likely Non-Listed (unless specific formulation),

but treat as Ignitable (D001) or Toxic

characteristic if in solution.

Container Type
Amber Glass or High-Density Polyethylene

(HDPE).

Compatibility
Incompatible with strong oxidizers and strong

bases.

Technical Hazard Analysis (The "Why")
To ensure safety, we must understand the chemical behavior driving these protocols.

Halogen Content (Bromine):

Causality: Upon combustion, the bromine atom dissociates to form Hydrogen Bromide

(HBr) or diatomic Bromine (

). Standard incinerators designed for hydrocarbons cannot handle the corrosive nature of
these byproducts without specific scrubbers.

Protocol Implication: Strict segregation into the "Halogenated" carboy is mandatory.

Ketone Functionality:

Causality: While propiophenones are generally stable, ketones can form peroxides over

extended periods if alpha-hydrogens are active (less likely here but possible) or react

exothermically with strong oxidizers (e.g., Nitric Acid, Peroxides).

Protocol Implication: Never dispose of this compound in waste containers containing

oxidizing agents.

Lipophilicity (Solubility):
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Causality: The 3,5-dimethylphenyl and bromophenyl groups make this molecule highly

lipophilic (hydrophobic).

Protocol Implication: Do not attempt to dilute with water for drain disposal. It will not

dissolve and will settle in traps, creating a long-term contamination source.

Workflow: Segregation and Disposal
The following workflow ensures a self-validating system where errors are caught before the

waste leaves the hood.

Diagram 1: Waste Decision Logic
This logic tree validates the disposal choice based on chemical composition.
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Waste Generation:
3'-Bromo-3-(3,5-dimethylphenyl)propiophenone

Physical State?

Solid / Precipitate

Pure Compound

In Solution

Dissolved

Solid Waste Bin
(Label: Halogenated Organic Solid)

Double Bagged

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Halogenated Carboy
(Red Tag)

Yes (Compatible)

Non-Halogenated Carboy
(Clear/Yellow Tag)

No (e.g., Acetone/Methanol)

STOP: Segregation Error
Re-evaluate Solvent

Contamination Risk:
Compound contains Bromine

Corrective Action:
Treat entire mix as Halogenated

Click to download full resolution via product page
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Caption: Decision logic for segregating brominated ketone waste. Note that adding a

brominated solute to a non-halogenated solvent converts the entire mixture to "Halogenated

Waste."

Step-by-Step Disposal Protocol
Phase A: Preparation

PPE Requirements: Nitrile gloves (standard thickness 0.11mm is sufficient for incidental

contact; use laminate gloves if handling pure bulk liquid), safety glasses, and lab coat.

Vessel Selection:

Solids: Wide-mouth HDPE jar or heavy-duty polyethylene bag.

Liquids: Amber glass bottle or HDPE carboy. Avoid metal containers as HBr (if generated

via degradation) can corrode metal.

Phase B: Collection
For Solid Waste (Pure Compound/Reaction Residue):

Transfer solid material into the designated solid waste container.

Do not use paper towels to wipe up bulk solids; scoop first to minimize volume.

Label container immediately.

For Liquid Waste (Reaction Mixtures/Mother Liquor):

Determine the primary solvent.

If the solvent is Dichloromethane (DCM) or Chloroform: Pour directly into the

"Halogenated Waste" carboy.

If the solvent is Ethyl Acetate, Hexanes, or Methanol:

Critical Step: Because the solute contains Bromine, the entire volume must now be

treated as Halogenated Waste.
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Pour into the "Halogenated Waste" carboy. Do not pour into the "Organic Solvents (Non-

Halogenated)" carboy.

Phase C: Labeling & Storage
Tagging: Attach a hazardous waste tag immediately upon the first addition of waste.

Nomenclature: Write out the full chemical name or "Halogenated Aromatic Ketones"

alongside the solvent names.

Constituents: Explicitly list "Bromine" or "Bromo-compounds" as a constituent to alert

disposal vendors.

Storage: Store in a secondary containment tray in a cool, dry, well-ventilated area, away from

oxidizers.

Spill Contingency & Emergency Response
In the event of an accidental release, follow this specific containment workflow.

Diagram 2: Spill Response Protocol
This workflow prioritizes containment of the halogenated material.

Spill Detected Assess Volume & State

Solid Material

Liquid / Solution

Dampen with inert solvent
(prevent dust)

Apply Absorbent
(Vermiculite/Charcoal)

Sweep/Scoop to
Halogenated Solid Waste

Wash area with
Soap & Water

Click to download full resolution via product page

Caption: Operational workflow for containing and cleaning spills of 3'-Bromo-3-(3,5-
dimethylphenyl)propiophenone.

Specific Cleanup Instructions
Isolate: Evacuate the immediate area. Ensure fume hood ventilation is active.
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Absorb:

Solids: Do not dry sweep if fine dust is present. Dampen slightly with a high-flashpoint

solvent (like heptane) or water to suppress dust, then scoop.

Liquids: Use vermiculite, clay-based absorbent, or activated charcoal mats.

Decontaminate: Wash the surface with a detergent solution. Collect all wash water as

hazardous waste if it contains significant residue; otherwise, minor wash-down can often go

to drain (consult local EHS).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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